Cas no 72908-95-3 (3',4'-Dideoxyamikacin)

• Product Name: 3',4'-Dideoxyamikacin
• CAS No: 72908-95-3
• MF: C₂₂H₄₃N₅O₁₁
• MW: 553.603726625443
• CID: 563703
• Update Time: 2023-08-02

3',4'-Dideoxyamikacin Chemical and Physical Properties

Names and Identifiers

• 3',4'-dideoxyamikacin
• 4)]-N1-(4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-, (S)- (9CI)
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(6-amino-3,4,6-trideoxy-alpha-D-erythro-hexopyranosyl-(1-4))-N1-(4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-, (S)-
• 4-Amino-N-{5-amino-2-[(3-amino-3-deoxyhexopyranosyl)oxy]-4-[(6-amino-3,4,6-trideoxyhexopyranosyl)oxy]-3-hydroxycyclohexyl}-2-hydroxybutanimidic acid
• 3',4'-Dideoxyamikacin

• Inchi： 1S/C22H43N5O11/c23-4-3-11(29)20(34)27-10-5-9(25)18(37-21-12(30)2-1-8(6-24)35-21)17(33)19(10)38-22-16(32)14(26)15(31)13(7-28)36-22/h8-19,21-22,28-33H,1-7,23-26H2,(H,27,34)
• InChI Key： DJLZCFKPWYTEIQ-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)N)O)C1C(C(C(CC1NC(C(CCN)O)=O)N)OC1C(CCC(CN)O1)O)O

Computed Properties

• Exact Mass: 553.296
• Monoisotopic Mass: 553.296
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 292

Experimental Properties

• Density: 1.5
• Boiling Point: 923.8°C at 760 mmHg
• Flash Point: 512.5°C
• Refractive Index: 1.635